3-Cyclohexene-1-carboxaldehyde
3-Cyclohexene-1-carboxaldehyde
1,2,3,6-tetrahydrobenzaldehyde appears as a colorless liquid. Less dense than water and slightly soluble in water. Hence floats on water. Irritates skin, eyes and mucous membranes. Used to make fabrics water resistant, and to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
100-50-5
VCID:
VC0093240
InChI:
InChI=1S/C7H10O/c8-6-7-4-2-1-3-5-7/h1-2,6-7H,3-5H2
SMILES:
C1CC(CC=C1)C=O
Molecular Formula:
C7H10O
Molecular Weight:
110.15 g/mol
3-Cyclohexene-1-carboxaldehyde
CAS No.: 100-50-5
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VCID: VC0093240
Molecular Formula: C7H10O
Molecular Weight: 110.15 g/mol
| CAS No. | 100-50-5 |
|---|---|
| Product Name | 3-Cyclohexene-1-carboxaldehyde |
| Molecular Formula | C7H10O |
| Molecular Weight | 110.15 g/mol |
| IUPAC Name | cyclohex-3-ene-1-carbaldehyde |
| Standard InChI | InChI=1S/C7H10O/c8-6-7-4-2-1-3-5-7/h1-2,6-7H,3-5H2 |
| Standard InChIKey | DCFDVJPDXYGCOK-UHFFFAOYSA-N |
| SMILES | C1CC(CC=C1)C=O |
| Canonical SMILES | C1CC(CC=C1)C=O |
| Boiling Point | 105.0 °C 105 °C |
| Colorform | Liquid |
| Density | 0.9694 @ 20 °C/4 °C |
| Flash Point | 135 °F (NFPA, 2010) 135 °F (57 °C) (OPEN CUP) |
| Melting Point | 2.0 °C 2 °C |
| Physical Description | 1,2,3,6-tetrahydrobenzaldehyde appears as a colorless liquid. Less dense than water and slightly soluble in water. Hence floats on water. Irritates skin, eyes and mucous membranes. Used to make fabrics water resistant, and to make other chemicals. Liquid |
| Description | 1,2,3,6-tetrahydrobenzaldehyde appears as a colorless liquid. Less dense than water and slightly soluble in water. Hence floats on water. Irritates skin, eyes and mucous membranes. Used to make fabrics water resistant, and to make other chemicals. |
| Solubility | Soluble in acetone and methanol, slightly soluble in cabon tetrachloride. Slightly soluble in water. |
| PubChem Compound | 7508 |
| Last Modified | Nov 11 2021 |
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